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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of isodecyl diphenyl
phosphate (IDDP) in the formulation of fire-resistant hydraulic fluids. The information compiled
is intended to guide researchers and professionals in understanding the properties,
performance characteristics, and evaluation methods for these specialized fluids.

Introduction to Isodecyl Diphenyl Phosphate in Fire-
Resistant Hydraulic Fluids

Isodecyl diphenyl phosphate (IDDP) is a phosphate ester utilized as a base stock and
additive in the formulation of fire-resistant hydraulic fluids.[1] Phosphate esters, as a class, are
recognized for their excellent fire resistance, thermal stability, and lubricity.[2][3] IDDP
contributes to these properties, functioning as both a flame retardant and a plasticizer.[1] Fire-
resistant hydraulic fluids are critical in applications where hydraulic systems operate in close
proximity to ignition sources, such as in the steel, mining, and aviation industries.[4] The
selection of a hydraulic fluid is a balance between performance, safety, and environmental
considerations.[5]

Physicochemical and Performance Data
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The inclusion of isodecyl diphenyl phosphate in a hydraulic fluid formulation significantly

influences its physical and chemical properties. The following tables summarize typical

guantitative data for fire-resistant hydraulic fluids containing phosphate esters, including those

with IDDP, often formulated to meet ISO Viscosity Grade (VG) 46.

Table 1: Typical Physical and Chemical Properties of Phosphate Ester-Based Fire-Resistant

Hydraulic Fluids (ISO VG 46)

Property Typical Value Unit Test Method
ISO Viscosity Grade 46 - ISO 3448
Kinematic Viscosity @ ISO 3104 / ASTM
42 - 50 cSt
40°C D445
Kinematic Viscosity @ ISO 3104 / ASTM
~7.6 cSt
100°C D445
Viscosity Index <100 - ASTM D2270
_ ISO 3675 /ASTM
Density @ 15°C ~1.121 g/cm3
D1298
Pour Point -18 to -25 °C ISO 3016 / ASTM D97
Flash Point
> 230 °C ISO 2592 / ASTM D92
(Cleveland Open Cup)
Fire Point (Cleveland
> 330 °C ISO 2592 / ASTM D92
Open Cup)
Autoignition
> 500 °C ASTM D2155
Temperature

Note: The exact values can vary depending on the specific formulation and manufacturer.

Table 2: Performance Characteristics of Phosphate Ester-Based Fire-Resistant Hydraulic

Fluids
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Performance Test Typical Results Test Method
Hydrolytic Stability ASTM D2619

Copper Weight Change < 0.2 mg/cm?

Total Acidity of Water Layer < 1.0 mg KOH

Fluid Acidity Change < 0.5 mg KOH/g

Rust Prevention No Rust ASTM D665 (A & B)

Wear Protection

Vane Pump Test (Weight Loss) <120 mg (ring & vanes) ISO 20763
Four-Ball Wear (Scar
_ <0.5mm ASTM D4172
Diameter)
Fire Resistance
Spray Flammability FM Approved Factory Mutual 6930

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate evaluation of fire-
resistant hydraulic fluids containing isodecyl diphenyl phosphate.

ASTM D2619: Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method)

This test method assesses the stability of hydraulic fluids in the presence of water.[6][7]

o Apparatus: Pressure-type beverage bottles, oven with a rotating rack, copper test
specimens.

e Procedure:

o A75 g sample of the hydraulic fluid is mixed with 25 g of distilled water in a pressure-type
beverage bottle.[7]
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o A polished copper test specimen is added to the mixture.[7]

o The bottle is sealed and placed in an oven at 93°C (200°F) on a rotating rack (5 rpm) for
48 hours.[7]

o After the test period, the bottle is cooled, and the contents are analyzed.

e Analysis: The copper specimen is examined for weight change and appearance. The fluid's
acid number change and the acidity of the water layer are determined.[7]

ASTM D665: Rust-Preventing Characteristics of
Inhibited Mineral Oil in the Presence of Water

This method evaluates the ability of the fluid to prevent the rusting of ferrous parts.[8][9][10]
o Apparatus: Oil bath, beaker, stirrer, and a cylindrical steel test specimen.
e Procedure:

o 300 ml of the test fluid is mixed with 30 ml of either distilled water (Procedure A) or
synthetic seawater (Procedure B).[9]

o The mixture is heated to 60°C (140°F) in a beaker.[9]

o A polished steel specimen is immersed in the stirred mixture for a specified duration,
typically 4 or 24 hours.[9][10]

o Analysis: At the end of the test, the steel specimen is visually inspected for any signs of rust.
The result is reported as either "pass” (no rust) or "fail" (rust present).[9]

ISO 20763: Determination of Anti-Wear Properties of
Hydraulic Fluids — Vane Pump Method

This standard specifies a procedure for determining the steel-on-steel anti-wear properties of
hydraulic fluids using a vane pump.[11][12][13]

o Apparatus: A hydraulic circuit with a vane pump, reservoir, heat exchanger, and pressure
control.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://www.petrolube.com/price-list-catalog/astm-d2155-4307/
https://redox.com/wp-content/sds/5090.pdf
https://rocast.com/page/pdf/F_EHC-N.pdf
https://redox.com/wp-content/sds/5090.pdf
https://redox.com/wp-content/sds/5090.pdf
https://redox.com/wp-content/sds/5090.pdf
https://rocast.com/page/pdf/F_EHC-N.pdf
https://redox.com/wp-content/sds/5090.pdf
https://knowledge.bsigroup.com/products/lubricants-industrial-oils-and-related-products-class-l-family-h-hydraulic-systems-specifications-for-hydraulic-fluids-in-categories-hfae-hfas-hfb-hfc-hfdr-and-hfdu
https://standards.iteh.ai/catalog/standards/astm/ff3fa00b-83f8-4b5d-8bda-6681ef1c58a2/astm-d2155-12
https://www.mobil.com/lubricants/-/media/project/wep/mobil/mobil-row-us-1/new-pdf/conversion-and-compatibility-of-fire-resistant-fluids--v2p.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Procedure:
o Approximately 70 liters of the test fluid is circulated through the system.[11][12]

o The pump is operated for 250 hours under specified conditions of speed, pressure, and
temperature.[11][12] The temperature is controlled to maintain a specific fluid viscosity.[13]

e Analysis: The weight loss of the pump's vanes and ring is measured to determine the anti-
wear performance of the fluid.[11][13]

Factory Mutual (FM) 6930: Spray Flammability Test

This standard evaluates the flammability of industrial fluids to classify them as fire-resistant.[4]
[14][15][16][17]

e Apparatus: A spray nozzle, a means to pressurize and heat the fluid, and an ignition source
(e.g., a propane-air ring burner).[4][17]

e Procedure:
o The hydraulic fluid is heated and pressurized to specified conditions.
o The fluid is then sprayed through a nozzle, creating an atomized mist.
o The spray is exposed to a standardized ignition source.

¢ Analysis: The test measures the chemical heat release rate of the fluid spray and the critical
heat flux required for ignition. These values are used to calculate a Spray Flammability
Parameter (SFP), which determines the fluid's fire-resistance classification.[15][16][18]

Visualizations

The following diagrams illustrate key concepts related to the application and evaluation of
isodecyl diphenyl phosphate in fire-resistant hydraulic fluids.
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Flame Retardancy Mechanism of Phosphate Esters
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Flame Retardancy Mechanism of Phosphate Esters
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Performance Evaluation Workflow for Fire-Resistant Hydraulic Fluids
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Hydraulic Fluid Performance Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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